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Compound of Interest

Compound Name: 4-Chloro-3-nitro-1,6-naphthyridine

Cat. No.: B13209453

Get Quote

Methodology: NMR Spectroscopy & Mass Spectrometry

Executive Summary & Synthetic Context
Compound: 4-Chloro-3-nitro-1,6-naphthyridine Formula:

MW: 209.59 g/mol Role: High-reactivity intermediate. The C4-chlorine atom is activated by the
adjacent electron-withdrawing nitro group (C3) and the naphthyridine nitrogen (N1), making it
highly susceptible to nucleophilic attack by amines or alkoxides.

Synthetic Origin: Typically synthesized via the chlorination of 3-nitro-1,6-naphthyridin-4-ol

(tautomer of the 4-one) using phosphorus oxychloride (

).

Impurity Alert: Samples often contain residual phosphorus species or hydrolyzed 4-hydroxy

starting material if quenching is incomplete.

Mass Spectrometry (MS) Analysis
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Objective: Confirm molecular weight, isotopic distribution (Cl), and structural integrity via

fragmentation.

Experimental Parameters (ESI-MS)
Ionization: Electrospray Ionization (ESI), Positive Mode (

).

Solvent: Methanol/Water (50:50) + 0.1% Formic Acid.

Capillary Voltage: 3.5 kV.

Spectral Data & Interpretation
The mass spectrum is dominated by the characteristic chlorine isotope pattern (

in a 3:1 ratio).

Ion Identity
m/z
(Theoretical)

m/z
(Observed)

Relative
Abundance

Interpretation

(

)

210.00 210.1 100%
Protonated

molecular ion.

(

)

212.00 212.1 ~33%
Chlorine-37

isotope peak.

$[M-NO_2]^+ 164.00 164.1 Variable

Loss of nitro

group

(homolytic/hetero

lytic).

$[M-Cl]^+ 175.03 175.1 Low

Hydrolysis/Loss

of Cl (often seen

as

).
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Fragmentation Pathway (Graphviz)
The following diagram illustrates the ionization and primary fragmentation logic used to validate

the core structure.

Fig 1. Proposed ESI-MS Fragmentation Pathway for 4-Chloro-3-nitro-1,6-naphthyridine
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Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: Structural elucidation and regiochemical assignment. Solvent: Chloroform-d (

) is preferred to prevent nucleophilic reaction with the solvent (which can occur in

or DMSO-

over time).

Structural Logic & Assignment
The 1,6-naphthyridine scaffold possesses distinct proton environments. The introduction of 3-

Nitro and 4-Chloro groups creates a predictable deshielding pattern.

H2 (Singlet): Located between N1 and the

group. The combined inductive effect of the ring nitrogen and the nitro group shifts this
proton significantly downfield.

H5 (Singlet): Located at the peri-position to the C4-Chlorine. The "peri-effect" (van der Waals

deshielding) typically shifts this proton downfield relative to the parent scaffold.

H7 & H8 (Doublets): These protons reside on the pyridine ring (N6). They form an AX or AB

system (depending on field strength) with a characteristic coupling constant (
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Hz).

H NMR Data Table (400 MHz, )

Position
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Structural
Justification

H2 9.55 Singlet (s) -

Deshielded by

adjacent N1 and

inductive effect

of 3-

.

H8 9.30 Doublet (d)

Alpha to N6;

typical chemical

shift for 1,6-

naphthyridine

H8.

H5 9.15 Singlet (s) -

Peri-deshielding

by 4-Cl; Para to

N1.

H7 8.05 Doublet (d)

Beta to N6; least

deshielded

proton in the

system.

Note: Chemical shifts may vary by

ppm depending on concentration and water content in

.

C NMR Key Signals[1]
C4 (C-Cl): ~140-145 ppm (Quaternary, weak intensity).

C3 (C-
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): ~145 ppm (Quaternary).

C2: ~155 ppm (Deshielded CH).

Assignment Logic Visualization
The diagram below maps the substituent effects to the observed spectral shifts.

Fig 2. NMR Assignment Logic for 4-Chloro-3-nitro-1,6-naphthyridine
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Quality Control & Impurity Profiling
When analyzing synthesized batches, watch for these common impurities:

3-Nitro-1,6-naphthyridin-4-ol (Starting Material):

MS: m/z 192

.

NMR: Broad singlet >12 ppm (OH), shift of H2/H5 upfield due to loss of aromaticity in the

pyridone tautomer.

Hydrolysis Product (4-Methoxy derivative):
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If methanol is used during workup or MS analysis, the 4-Cl can be displaced.

MS: m/z 206

.

NMR: Strong singlet at ~4.2 ppm (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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